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Compound of Interest

Compound Name: Terpinyl acetate

Cat. No.: B147470

An In-depth Technical Guide to Terpinyl Acetate

Overview

Terpinyl acetate is a naturally occurring monoterpene ester that is a prominent constituent of
various essential oils, including those from pine, cardamom, and cajeput.[1][2][3] It exists as a
mixture of isomers, with a-terpinyl acetate being the most common.[4] Characterized by its
pleasant sweet, floral, and herbaceous aroma reminiscent of lavender and bergamaot, it is
widely utilized in the fragrance, flavor, and cosmetic industries.[1][4][5] Beyond its aromatic
properties, terpinyl acetate has garnered significant interest from the scientific community for
its potential pharmacological activities, including antimicrobial, antifungal, and antiviral effects.
[1][6][7] This guide provides a comprehensive technical overview of terpinyl acetate, focusing
on its chemical properties, synthesis, experimental protocols, and applications relevant to
researchers and drug development professionals.

Chemical and Physical Properties

Terpinyl acetate is a colorless to pale yellow liquid with well-defined physicochemical
properties.[1][4] It is soluble in organic solvents such as ethanol and ether but has limited
solubility in water and glycerol.[1][4][8] Key properties are summarized in the table below.
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Property Value References
CAS Number 80-26-2 [8][9][10]
Molecular Formula C12H2002 [61[8]1[9][10]
Molecular Weight 196.29 g/mol [61[81[9]
Colorless to slightly yellow
Appearance . [2][4]
liquid
Floral, herbaceous, lavender,
Odor [2][4][6]
bergamot
Density 0.953 g/mL at 25 °C [6]
Boiling Point 220 °C [6]
Refractive Index n20/D 1.465 [6]
Flash Point 100.00 °C [3]
FEMA Number 3047 [6]

Synthesis of Terpinyl Acetate

Terpinyl acetate is typically synthesized via the esterification of terpineol with acetic anhydride.
[2][3] Alternatively, it can be produced in a one-pot reaction from a-pinene.[11] Various catalytic
systems have been developed to improve reaction efficiency, yield, and selectivity. These
include mineral acids (H2SOa4), heterogeneous catalysts like zeolites, and composite systems
such as SnCls-5H20 with phosphoric acid.[3][11][12] The choice of catalyst influences reaction
conditions and the final product profile.

Experimental Protocols
Synthesis via Esterification of Terpineol

This protocol is based on a method utilizing a SnCls-5H20 and phosphoric acid composite
catalyst system, which offers high catalytic activity and selectivity.[12]

Materials:
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Terpineol (0.757 mol, 116.6Q)

Acetic anhydride (0.817 mol, 83.299)

Phosphoric acid (0.709)

Stannic chloride pentahydrate (SnCls-5H20) (0.3997Q)

Sodium carbonate (Na2COs) solution

10% Sodium hydroxide (NaOH) solution

Saturated saline solution

500mL three-necked flask, stirrer, thermometer, condenser

Procedure:

Charge the three-necked flask with 116.69g of terpineol and 83.29g of acetic anhydride.
Under stirring, add 0.70g of phosphoric acid, followed by 0.3997g of SnCla-5H20.
Continue stirring at room temperature until the SnCls-5H20 is completely dissolved.[12]
Gradually increase the temperature of the reaction mixture to 35-40°C.

Maintain the reaction at this temperature for 6-8 hours, monitoring progress via Gas
Chromatography (GC).[12]

After the reaction is complete, cool the mixture to room temperature.
Neutralize the catalysts by adding Na2COs solution.
Perform a simple distillation to remove the majority of the unreacted acetic acid.

Wash the remaining organic phase with a 10% NaOH solution and then with a saturated
saline solution until neutral.[12]

Purify the final product by fractionation (distillation) to obtain high-purity terpinyl acetate.[12]
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Reaction Setup

1. Charge Reactor:
- Terpineol
- Acetic Anhydride

2. Add Catalysts:
- Phosphoric Acid
- SnCl4-5H20

Esterification

3. Heat to 35-40°C

;

4. React for 6-8h
(Monitor by GC)

Workup &qurification

5. Cool to RT

;

6. Neutralize (Na2CO3)

;

7. Distill Acetic Acid

;

8. Wash (NaOH, Saline)

,

9. Fractionation

Pure Terpinyl Acetate

Click to download full resolution via product page

Caption: Workflow for the synthesis of terpinyl acetate.
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Analysis by Gas Chromatography-Mass Spectrometry
(GC-MS)

GC-MS is a standard method for identifying and quantifying the components in essential oils
and reaction mixtures containing terpinyl acetate.[13][14]

Instrumentation:

o Gas chromatograph coupled with a mass spectrometer.
e Capillary column (e.g., DB-5ms or equivalent).

e Helium as carrier gas.

Procedure:

Sample Preparation: Dilute the essential oil or reaction sample in a suitable solvent (e.g.,
dichloromethane or hexane).

« Injection: Inject a small volume (typically 1 uL) of the prepared sample into the GC inlet.

o Separation: Program the GC oven with a temperature ramp to separate the components
based on their boiling points and column affinity. A typical program might be: hold at 60°C for
2 minutes, ramp at 5°C/min to 120°C, then ramp at 10°C/min to 220°C, and hold for 10
minutes.[12]

o Detection and Identification: As components elute from the column, they are ionized and
fragmented in the mass spectrometer. The resulting mass spectra are compared against a
spectral library (e.g., NIST) for compound identification.[10][14]

» Quantification: The relative percentage of each component is determined by integrating the
peak areas in the total ion chromatogram.

Biological and Pharmacological Activities

Recent research has highlighted the potential of terpinyl acetate in drug development due to
its diverse biological activities.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b147470?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/33670506/
https://webbook.nist.gov/cgi/cbook.cgi?ID=C80262&Mask=2000
https://patents.google.com/patent/CN101503354A/en
https://webbook.nist.gov/cgi/cbook.cgi?ID=C80262&Mask=4
https://webbook.nist.gov/cgi/cbook.cgi?ID=C80262&Mask=2000
https://www.benchchem.com/product/b147470?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147470?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Antimicrobial and Antifungal Activity

Terpinyl acetate has demonstrated notable antimicrobial and antifungal properties.[1] Studies
have shown its efficacy against various fungi and dermatophytes, suggesting its potential for

developing treatments for mycoses.[7][13] Its activity against bacteria is generally lower.[7][13]
This selective bioactivity makes it an interesting candidate for targeted antimicrobial therapies.

Antiviral Potential

Research has explored the antiviral properties of essential oils containing a-terpinyl acetate.
One study highlighted its potential role in combating SARS-CoV-2 through various biochemical
mechanisms, suggesting its utility in developing new therapeutic formulations.[6]

Other Activities

o Phytotoxicity: Terpinyl acetate exhibits phytotoxic effects, inhibiting seed germination and
radicle growth in certain plant species like Poa pratensis.[7][13]

e Enzyme Interaction: It may act as a competitive substrate for human cytochrome P450 2B6
(CYP2B6), a key enzyme in drug metabolism.[4] This interaction is a critical consideration in
drug development for predicting potential drug-drug interactions.

Terpinyl Acetate

/ Potential Therapeutic AW v

Antifungal Agent Antiviral Formulations Agrochemical
(e.g., for Mycoses) (e.g., against SARS-CoV-2) (Phytotoxic Effects)

= Mechani$ms & Interaction%

Microbial Membrane CYP450 2B6
Disruption Interaction
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Caption: Biological activities and applications of terpinyl acetate.

Applications

The unique properties of terpinyl acetate lend it to a wide range of applications in various
industries.

o Fragrance and Cosmetics: It is a key ingredient in perfumes, colognes, soaps, lotions, and
other personal care products, valued for its stable and lasting floral-fruity scent.[4][5][15]

» Food and Beverage: As a FEMA-approved flavoring agent, it is used to impart fruity and
herbal notes to beverages, baked goods, and desserts.[4][6][15]

o Aromatherapy: Its pleasant aroma is utilized in diffusers and essential oil blends to create an
uplifting and calming atmosphere.[5][15]

e Pharmaceutical Research: Its antimicrobial, antiviral, and specific enzyme-inhibiting
properties make it a subject of interest for the development of new therapeutic agents.[6][7]
[16]

 Industrial & Other: It also finds use as a termiticidal agent and as a fragrance in cleaning
products and air fresheners.[4][15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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